Cas no 1338-16-5 (Iron sorbitex)

Iron sorbitex structure
Iron sorbitex structure
Product Name:Iron sorbitex
CAS No:1338-16-5
MF:C12H19FeO13
MW:427.116466760635
CID:181075
PubChem ID:20715017
Update Time:2025-04-19

Iron sorbitex Chemical and Physical Properties

Names and Identifiers

    • Iron sorbitex
    • (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol,2-hydroxypropane-1,2,3-tricarboxylate,iron(3+)
    • Iron sorbitex.
    • IRON(III)SORBITOL
    • IRONCITRATESORBITOL
    • IRON-SORBITAL-CITRICACIDCOMPLEX
    • IRONSORBITOL-CITRICACIDCOMPLEX
    • citric acid -iron -sorbitol
    • NS00083846
    • Iron(3+) 2-hydroxypropane-1,2,3-tricarboxylate--hexitol (1/1/1)
    • Jectofer
    • Citric acid, iron, sorbitol drug combination
    • Iron-sorbitol
    • SCHEMBL60075
    • DTXSID40928274
    • (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol;2-hydroxypropane-1,2,3-tricarboxylate;iron(3+)
    • Iron sorbitex [USAN:USP]
    • Yectofer
    • Astra 1572
    • HSDB 1967
    • Iron sorbitol citrate
    • 1338-16-5
    • 62765-90-6
    • Inchi: 1S/C6H8O7.C6H14O6.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;7-1-3(9)5(11)6(12)4(10)2-8;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3-12H,1-2H2;/q;;+3/p-3/t;3-,4+,5-,6-;/m.1./s1
    • InChI Key: WNDUPUMWHYAJOR-SADXPQEKSA-K
    • SMILES: [Fe+3].O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O.OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

  • Exact Mass: 427.017508
  • Monoisotopic Mass: 427.017508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 315
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 262
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd